[4-[5-Methyl-6-(pyridin-2-ylcarbamoyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl] benzoate
[4-[5-Methyl-6-(pyridin-2-ylcarbamoyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl] benzoate
Brand Name:
Vulcanchem
CAS No.:
361481-24-5
VCID:
VC0380275
InChI:
InChI=1S/C25H20N6O3/c1-16-21(23(32)30-20-9-5-6-14-26-20)22(31-25(29-16)27-15-28-31)17-10-12-19(13-11-17)34-24(33)18-7-3-2-4-8-18/h2-15,22H,1H3,(H,26,30,32)(H,27,28,29)
SMILES:
CC1=C(C(N2C(=NC=N2)N1)C3=CC=C(C=C3)OC(=O)C4=CC=CC=C4)C(=O)NC5=CC=CC=N5
Molecular Formula:
C25H20N6O3
Molecular Weight:
452.5g/mol
[4-[5-Methyl-6-(pyridin-2-ylcarbamoyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl] benzoate
CAS No.: 361481-24-5
Main Products
VCID: VC0380275
Molecular Formula: C25H20N6O3
Molecular Weight: 452.5g/mol
CAS No. | 361481-24-5 |
---|---|
Product Name | [4-[5-Methyl-6-(pyridin-2-ylcarbamoyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl] benzoate |
Molecular Formula | C25H20N6O3 |
Molecular Weight | 452.5g/mol |
IUPAC Name | [4-[5-methyl-6-(pyridin-2-ylcarbamoyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl] benzoate |
Standard InChI | InChI=1S/C25H20N6O3/c1-16-21(23(32)30-20-9-5-6-14-26-20)22(31-25(29-16)27-15-28-31)17-10-12-19(13-11-17)34-24(33)18-7-3-2-4-8-18/h2-15,22H,1H3,(H,26,30,32)(H,27,28,29) |
Standard InChIKey | OMFRDJSSGHQNSF-UHFFFAOYSA-N |
Isomeric SMILES | CC1=C(C(N2C(=N1)N=CN2)C3=CC=C(C=C3)OC(=O)C4=CC=CC=C4)C(=O)NC5=CC=CC=N5 |
SMILES | CC1=C(C(N2C(=NC=N2)N1)C3=CC=C(C=C3)OC(=O)C4=CC=CC=C4)C(=O)NC5=CC=CC=N5 |
Canonical SMILES | CC1=C(C(N2C(=NC=N2)N1)C3=CC=C(C=C3)OC(=O)C4=CC=CC=C4)C(=O)NC5=CC=CC=N5 |
PubChem Compound | 4602508 |
Last Modified | Nov 11 2021 |
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